Cas no 1787915-43-8 (5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide
• CAS No: 1787915-43-8
• MF: C₁₆H₁₄N₄O₃S
• MW: 342.372361660004
• CID: 5367171
• Update Time: 2025-05-20

5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-3-thienyl]-3-isoxazolecarboxamide
• 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C16H14N4O3S/c21-15(11-7-12(22-19-11)8-1-2-8)17-10-5-6-24-13(10)16-18-14(20-23-16)9-3-4-9/h5-9H,1-4H2,(H,17,21)
• InChI Key： SAEWYVJHEWSDOR-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CC(C(NC2C=CSC=2C2ON=C(C3CC3)N=2)=O)=N1

Additional information on 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide

Research Brief on 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide (CAS: 1787915-43-8)

Recent studies have highlighted the potential of 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide (CAS: 1787915-43-8) as a promising small molecule in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique heterocyclic scaffold, has garnered attention for its potential applications in targeting specific biological pathways, particularly in oncology and inflammatory diseases. The following brief synthesizes the latest findings related to this molecule, focusing on its synthesis, mechanism of action, and therapeutic potential.

The synthesis of 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide involves a multi-step process that leverages modern synthetic organic chemistry techniques. Recent publications have detailed optimized routes that improve yield and purity, critical for its application in preclinical studies. The compound's structure, featuring both oxazole and oxadiazole moieties, is designed to enhance binding affinity and selectivity toward specific protein targets, such as kinases or inflammatory mediators.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, research has shown its inhibitory effects on pro-inflammatory cytokines, suggesting potential applications in treating autoimmune disorders. Additionally, preliminary data indicate its role in inhibiting tumor growth in certain cancer models, likely through interference with cell proliferation and survival mechanisms. These findings are supported by detailed pharmacokinetic and pharmacodynamic analyses, which highlight favorable bioavailability and tissue distribution profiles.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced clinical potential.

In conclusion, 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide represents a compelling candidate for further investigation in drug discovery. Its dual potential in oncology and inflammation underscores the importance of continued research to unlock its full therapeutic value. Future studies should prioritize mechanistic elucidation and translational research to bridge the gap between laboratory findings and clinical applications.